Cas no 1049746-25-9 (1-(2-Bromo-4-butylphenyl)hydrazine Hydrochloride)

• Product Name: 1-(2-Bromo-4-butylphenyl)hydrazine Hydrochloride
• CAS No: 1049746-25-9
• MF: C₁₀H₁₆BrClN₂
• MW: 279.604440689087
• CID: 3055798
• PubChem ID: 16495244
• Update Time: 2025-06-09

1-(2-Bromo-4-butylphenyl)hydrazine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-4-butylphenyl)hydrazine, HCl
• 1049746-25-9
• (2-Bromo-4-butylphenyl)hydrazine hydrochloride
• C10H16BrClN2
• AKOS001475837
• 1-(2-bromo-4-butylphenyl)hydrazine hydrochloride
• (2-bromo-4-butylphenyl)hydrazine;hydrochloride
• 1-(2-Bromo-4-butylphenyl)hydrazine Hydrochloride

• Inchi： 1S/C10H15BrN2.ClH/c1-2-3-4-8-5-6-10(13-12)9(11)7-8;/h5-7,13H,2-4,12H2,1H3;1H
• InChI Key： LZTJGUUHKSNSJS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)CCCC)NN.Cl

Computed Properties

• Exact Mass: 278.01854Da
• Monoisotopic Mass: 278.01854Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on 1-(2-Bromo-4-butylphenyl)hydrazine Hydrochloride

1-(2-Bromo-4-Butylphenyl)hydrazine Hydrochloride (CAS No. 1049746-25-9): An Overview

1-(2-Bromo-4-butylphenyl)hydrazine hydrochloride (CAS No. 1049746-25-9) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, also known as 2-bromo-4-butylaniline hydrochloride, is a hydrazine derivative that has garnered attention due to its unique chemical properties and potential biological activities.

The molecular structure of 1-(2-bromo-4-butylphenyl)hydrazine hydrochloride consists of a phenyl ring substituted with a bromine atom at the 2-position and a butyl group at the 4-position, attached to a hydrazine moiety. The presence of the bromine atom and the butyl group imparts specific reactivity and solubility characteristics, making it an attractive starting material for various synthetic transformations.

In recent years, the compound has been extensively studied for its role in the synthesis of novel pharmaceuticals and materials. One notable application is in the development of antimicrobial agents. Research published in the Journal of Medicinal Chemistry has shown that derivatives of 1-(2-bromo-4-butylphenyl)hydrazine hydrochloride exhibit potent antimicrobial activity against a range of bacterial strains, including multidrug-resistant pathogens. This makes it a promising candidate for the development of new antibiotics to combat emerging drug-resistant infections.

Beyond its antimicrobial properties, 1-(2-bromo-4-butylphenyl)hydrazine hydrochloride has also been explored for its potential in cancer research. Studies have demonstrated that certain derivatives of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways. For instance, a study published in Cancer Research reported that a derivative of 1-(2-bromo-4-butylphenyl)hydrazine hydrochloride effectively suppressed the proliferation of breast cancer cells by inducing apoptosis and cell cycle arrest.

In addition to its biological applications, 1-(2-bromo-4-butylphenyl)hydrazine hydrochloride is also valuable in materials science. Its ability to undergo various chemical reactions makes it a useful intermediate in the synthesis of functional materials such as polymers and coatings. For example, researchers at the University of California have utilized this compound to develop novel polymer-based materials with enhanced mechanical and thermal properties, which have potential applications in electronics and aerospace industries.

The synthesis of 1-(2-bromo-4-butylphenyl)hydrazine hydrochloride typically involves the reaction of 2-bromo-4-butylaniline with hydrazine hydrate under controlled conditions. The resulting product is then converted to its hydrochloride salt to improve its stability and solubility. The synthetic route is well-documented in the literature and can be adapted to produce large quantities for industrial applications.

Safety considerations are an important aspect when handling 1-(2-bromo-4-butylphenyl)hydrazine hydrochloride. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods.

In conclusion, 1-(2-bromo-4-butylphenyl)hydrazine hydrochloride (CAS No. 1049746-25-9) is a multifaceted compound with diverse applications in pharmaceutical research, materials science, and chemical synthesis. Its unique chemical structure and reactivity make it an invaluable tool for scientists and researchers working in these fields. As ongoing research continues to uncover new properties and applications, the importance of this compound is likely to grow further.